Cas no 80003-64-1 (1,4-Dithiane-2,5-dicarboxylic acid, 2,5-dihydroxy-)

• Product name: 1,4-Dithiane-2,5-dicarboxylic acid, 2,5-dihydroxy-
• CAS No: 80003-64-1
• MF: C₆H₈O₆S₂
• MW: 240.254119873047
• CID: 2844702
• PubChem ID: 24830990

1,4-Dithiane-2,5-dicarboxylic acid, 2,5-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiane-2,5-dicarboxylic acid, 2,5-dihydroxy-
• CHEMBL2316231
• 14338V25RC
• 2,5-dihydroxy-1,4-dithiane-2,5-dicarboxylic acid disodium
• 80003-64-1
• DTXSID301045729
• Q15269671
• CHEBI:138170
• sulfanegan sodium
• UNII-14338V25RC
• Sulfanegen
• SCHEMBL2560781
• 1,4-DITHIANE-2,5-DICARBOXYLIC ACID, 2,5-DIHYDROXY
• GTPL9830

• Inchi： 1S/C6H8O6S2/c7-3(8)5(11)1-13-6(12,2-14-5)4(9)10/h11-12H,1-2H2,(H,7,8)(H,9,10)
• InChI Key： GYZMXMSJOZUNEQ-UHFFFAOYSA-N
• SMILES： S1CC(O)(C(O)=O)SCC1(O)C(O)=O

Computed Properties

• Exact Mass: 239.976
• Monoisotopic Mass: 239.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166A^2
• XLogP3: -1